Cas no 98425-68-4 (Butanenitrile,2-acetyl-2-ethyl-)

• Product Name: Butanenitrile,2-acetyl-2-ethyl-
• CAS No: 98425-68-4
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 801768
• PubChem ID: 84819970
• Update Time: 2025-07-12

Butanenitrile,2-acetyl-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,2-acetyl-2-ethyl-
• 2,2-diethyl-acetoacetonitrile
• Acetoacetonitrile, 2,2-diethyl- (6CI)
• 2,2-Diethyl-3-oxobutanenitrile
• SCHEMBL6874918
• 98425-68-4
• DB-284645
• Acetoacetonitrile, 2,2-diethyl-

• Inchi： 1S/C8H13NO/c1-4-8(5-2,6-9)7(3)10/h4-5H2,1-3H3
• InChI Key： VSQMNHSNKKLBKJ-UHFFFAOYSA-N
• SMILES： O=C(C)C(C#N)(CC)CC

Computed Properties

• Exact Mass: 139.1
• Monoisotopic Mass: 139.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 1.5